ACP-105

• Molecular Formula: C16H19ClN2O
• Molecular Weight: 290.79 g/mol
• InChI: InChI=1S/C16H19ClN2O/c1-10-14(6-3-11(9-18)15(10)17)19-12-4-5-13(19)8-16(2,20)7-12/h3,6,12-13,20H,4-5,7-8H2,1-2H3/t12-,13+,16?
• InChIKey: OUEODVPKPRQETQ-OCZCAGDBSA-N

ACP-105: CNS-Bioavailable SARM

ACP-105 (CAS: 899821-23-9; 1048998-11-3) is a nonsteroidal selective androgen receptor modulator (SARM) developed by ACADIA Pharmaceuticals as a partial agonist at the androgen receptor (AR) with nanomolar potency [1]. First characterized in a 2009 Journal of Medicinal Chemistry publication, ACP-105 exhibits pEC₅₀ values of 9.0 at wild-type AR and 9.3–9.4 at the T877A AR mutant . Unlike most SARMs optimized for peripheral anabolic effects, ACP-105 was investigated preclinically for age-related cognitive decline due to its blood–brain barrier penetration properties [2]. The compound remains an investigational agent without FDA approval and is classified as a prohibited substance by WADA under the 'other anabolic agents' category [3].

CNS-penetrant SARM Reported blood-brain barrier penetration supports CNS-targeted AR pharmacology studies

Partial AR agonist Submaximal receptor activation enables graded signaling research

Characterized metabolism CYP3A4 primary pathway supports interaction and toxicology studies

• [1] Schlienger N, Lund BW, Pawlas J, Badalassi F, Bertozzi F, Lewinsky R, et al. Synthesis, structure-activity relationships, and characterization of novel nonsteroidal and selective androgen receptor modulators. J Med Chem. 2009;52(22):7186-91. PMID: 19856921. View Source
• [2] Wikipedia. ACP-105. Investigated for age-related cognitive decline. Accessed 2026. View Source
• [3] Warchol K, et al. First multifaceted ADME profile of ACP-105: integrative in silico toxicological studies. Arch Toxicol. 2025;99:5047-63. WADA prohibited classification noted. View Source

ACP-105 Substitution Risks vs. Other SARMs

SARM-class compounds are not interchangeable due to substantial divergence in AR binding affinity, intrinsic efficacy (partial vs. full agonism), metabolic liability, and tissue distribution. ACP-105 is distinguished by its partial agonist profile (EC₅₀ = 1 nM at wild-type AR; 0.4 nM at T877A mutant) [1], whereas comparators like Andarine (Ki = 4 nM) and RAD-140 (Ki = 7 nM) [2] exhibit different potency-efficacy relationships. Critically, ACP-105 demonstrates markedly higher blood–brain barrier penetration (brain-to-plasma ratio ~2.9) [3] compared with other SARMs that were explicitly designed to limit CNS exposure. Substituting ACP-105 with a more potent peripheral anabolic SARM (e.g., Ligandrol or RAD-140) would confound experiments where CNS AR activation is the variable of interest, and would introduce differential off-target effects mediated by divergent metabolism (ACP-105 is primarily metabolized by CYP3A4 with six identified metabolites) [4].

CNS penetration data absent for most SARMs; peripheral SARMs may not reproduce brain-targeted pharmacology.

Full agonist-like profiles (e.g., RAD-140) may produce maximal AR activation, differing from partial agonist response.

Divergent CYP metabolic pathways across SARMs can alter co-administration outcomes; CYP3A4 primary liability differs.

• [1] ChemicalBook. ACP-105: benefits, mechanism of action and dosage. R-SAT assay EC₅₀ values: wild-type AR 1 nM; AR T877A 0.4 nM. 2025. View Source
• [2] Miller CP, et al. Design, synthesis, and preclinical characterization of the selective androgen receptor modulator (SARM) RAD140. ACS Med Chem Lett. 2011;2(2):124-9. Ki = 7 nM. View Source
• [3] HolisticNootropics. ACP-105 substance profile. Brain penetration approximately three times plasma concentration. Accessed 2026. View Source
• [4] Warchol K, et al. First multifaceted ADME profile of ACP-105. Arch Toxicol. 2025;99:5047-63. CYP3A4 primary metabolism, six metabolites identified. View Source

ACP-105 Evidence-Based Differentiation

Brain-to-Plasma Ratio vs. Peripheral SARMs

ACP-105 achieves brain tissue concentrations approximately 2.9-fold higher than plasma concentrations [1], a property not observed in comparator SARMs designed to minimize CNS exposure such as Ligandrol (LGD-4033) and RAD-140, which were optimized for peripheral anabolic selectivity [2][3].

Brain-to-plasma ratio

Class-level inference

ACP-105: ~2.9

LGD-4033, RAD-140: no published data

Supports CNS penetration research context

In silico prediction; direct comparator data unavailable

Evidence Dimension	Brain-to-plasma concentration ratio (predicted)
Target Compound Data	~2.9 (brain concentration ~3× plasma)
Comparator Or Baseline	LGD-4033, RAD-140 (no published brain concentration data; designed for low CNS exposure)
Quantified Difference	Not quantifiable as direct comparator; ACP-105 is uniquely characterized for CNS penetration among nonsteroidal SARMs
Conditions	In silico ADME prediction models (multiple independent methods: ADMETlab, SwissADME, pkCSM)

Why This Matters

For researchers investigating androgen receptor-mediated effects on cognition, neuroprotection, or anxiety-like behavior, ACP-105 is the only SARM with documented and quantified blood–brain barrier penetration, making it the sole rational selection for CNS-targeted AR pharmacology studies.

• [1] HolisticNootropics. ACP-105 substance profile. Brain concentration approximately three times plasma concentration. 2026. View Source
• [2] Basaria S, et al. The safety, pharmacokinetics, and effects of LGD-4033, a novel nonsteroidal oral selective androgen receptor modulator, in healthy young men. J Gerontol A Biol Sci Med Sci. 2013;68(1):87-95. No CNS penetration data reported. View Source
• [3] Miller CP, et al. Design, synthesis, and preclinical characterization of RAD140. ACS Med Chem Lett. 2011;2(2):124-9. No brain penetration data reported. View Source

AR Binding Affinity Comparison

ACP-105 exhibits pEC₅₀ values of 9.0 at wild-type AR (EC₅₀ ≈ 1 nM) and 9.3–9.4 at the T877A mutant (EC₅₀ ≈ 0.4–0.5 nM) [1]. In comparison, Andarine (S-4) has a reported Ki of 4 nM , while RAD-140 has a reported Ki of 7 nM [2]. Note that Ki and EC₅₀ values are not directly interchangeable without knowledge of intrinsic efficacy, but the 4- to 7-fold lower numeric affinity of comparators suggests differential AR engagement profiles.

AR binding affinity

Cross-study comparable

pEC₅₀ 9.0 (WT), 9.3–9.4 (T877A)

Reported binding affinity context; cross-assay comparison requires caution

EC₅₀ vs. Ki; not directly interchangeable

Evidence Dimension	Androgen receptor binding affinity/potency
Target Compound Data	pEC₅₀ 9.0 (EC₅₀ ≈ 1 nM) for wild-type AR; pEC₅₀ 9.3–9.4 (EC₅₀ ≈ 0.4–0.5 nM) for T877A mutant
Comparator Or Baseline	Andarine: Ki = 4 nM; RAD-140: Ki = 7 nM
Quantified Difference	ACP-105 EC₅₀ values are 4- to 7-fold lower (more potent) than Andarine and RAD-140 Ki values, though direct cross-assay comparison requires caution
Conditions	ACP-105: R-SAT assay in NIH3T3 cells expressing AR; Andarine: competitive binding assay; RAD-140: competitive binding assay

Why This Matters

Higher receptor affinity may translate to lower required dosing for equivalent target engagement, which is a key consideration for in vivo pharmacology studies and for procurement planning where compound quantity constraints exist.

• [1] ChemicalBook. ACP-105: benefits, mechanism of action and dosage. R-SAT assay EC₅₀ values: wild-type AR 1 nM; AR T877A 0.4 nM. 2025. View Source
• [2] Miller CP, et al. Design, synthesis, and preclinical characterization of RAD140. ACS Med Chem Lett. 2011;2(2):124-9. Ki = 7 nM. View Source

Partial Agonist Activity

ACP-105 is explicitly characterized as a partial agonist at the androgen receptor relative to the full agonist testosterone [1]. This contrasts with SARMs such as RAD-140, which demonstrates more robust full agonist-like activity in preclinical models [2]. The partial agonist profile implies that ACP-105 achieves submaximal AR activation even at saturating concentrations, which may confer a distinct biological outcome in tissues where AR signaling amplification is undesirable.

Intrinsic efficacy

Class-level inference

Partial agonist vs. testosterone

Supports graded AR signaling research

Exact E_max not reported; classification per original publication

Evidence Dimension	Intrinsic efficacy (maximal receptor activation)
Target Compound Data	Partial agonist relative to testosterone (exact Emax value not reported in primary literature)
Comparator Or Baseline	Testosterone: full agonist (Emax = 100% by definition); RAD-140: full agonist-like in preclinical models
Quantified Difference	Not quantified in direct comparative assay; classification based on original discovery publication
Conditions	R-SAT assay; castrated male rat chronic study (2-week anabolic parameter assessment)

Why This Matters

Partial agonism is a critical differentiator for studies examining graded AR signaling, receptor desensitization, or scenarios where avoiding maximal AR activation (e.g., in prostate tissue) is experimentally desirable.

• [1] Schlienger N, et al. Synthesis, structure-activity relationships, and characterization of novel nonsteroidal and selective androgen receptor modulators. J Med Chem. 2009;52(22):7186-91. 'Partial agonist activity relative to the natural androgen testosterone.' View Source
• [2] Miller CP, et al. Design, synthesis, and preclinical characterization of RAD140. ACS Med Chem Lett. 2011;2(2):124-9. RAD140 demonstrates robust anabolic activity. View Source

CYP3A4 Metabolic Pathway

ACP-105 is primarily metabolized by CYP3A4, with additional contributions from CYP2C9, CYP2C19, and CYP2D6, and six metabolites (M1–M6) have been identified [1]. Ligandrol (LGD-4033), in contrast, is metabolized via multiple pathways including CYP3A4 and CYP2C19, but with a different metabolite profile [2]. For researchers conducting drug–drug interaction studies or utilizing CYP isoform-specific inhibitors, this divergence in metabolic liability is material to experimental design.

Primary metabolism

Cross-study comparable

CYP3A4 primary; 6 metabolites

Ligandrol: CYP3A4/2C19; different profile

Supports CYP interaction study design

In silico prediction models; qualitative comparison

Evidence Dimension	Primary metabolic pathway and metabolite count
Target Compound Data	CYP3A4 primary (82–100% substrate probability); additional contributions from CYP2C9, CYP2C19, CYP2D6; six identified metabolites
Comparator Or Baseline	Ligandrol: CYP3A4 and CYP2C19 metabolism; metabolite profile differs
Quantified Difference	Qualitative difference in isoform contribution profile; direct quantitative comparison not available
Conditions	In silico prediction models (ADMETlab, ADMET Predictor, SwissADME, pkCSM) and literature review

Why This Matters

Knowledge of specific CYP liability is essential for researchers planning co-administration experiments with CYP inhibitors or inducers, and for toxicologists interpreting forensic or doping control samples.

• [1] Warchol K, et al. First multifaceted ADME profile of ACP-105. Arch Toxicol. 2025;99:5047-63. CYP3A4 primary metabolism; six metabolites identified. View Source
• [2] Basaria S, et al. The safety, pharmacokinetics, and effects of LGD-4033. J Gerontol A Biol Sci Med Sci. 2013;68(1):87-95. Metabolism via CYP3A4 and CYP2C19. View Source

Predicted GI Absorption

ACP-105 exhibits predicted gastrointestinal absorption of 100% in in silico ADME models [1]. In contrast, RAD-140 demonstrates variable oral bioavailability depending on formulation, and Ligandrol shows dose-dependent absorption [2]. High predicted absorption suggests that ACP-105 may achieve more consistent plasma exposure across subjects, which is advantageous for reproducible in vivo pharmacology.

Predicted GI absorption

Class-level inference

100% (in silico)

Supports consistent exposure model context

In silico prediction; requires in vivo validation

Evidence Dimension	Predicted gastrointestinal absorption
Target Compound Data	100% (in silico prediction)
Comparator Or Baseline	RAD-140: variable oral bioavailability; Ligandrol: dose-dependent absorption
Quantified Difference	ACP-105 predicted 100% absorption vs. non-quantified variability for comparators
Conditions	In silico ADME prediction models (SwissADME, pkCSM)

Why This Matters

For researchers requiring consistent and predictable systemic exposure in animal studies, high predicted GI absorption reduces inter-subject variability and simplifies dosing regimen design.

• [1] Warchol K, et al. First multifaceted ADME profile of ACP-105. Arch Toxicol. 2025;99:5047-63. 'High gastrointestinal absorption (up to 100%)'. View Source
• [2] Basaria S, et al. LGD-4033 pharmacokinetics. J Gerontol A Biol Sci Med Sci. 2013;68(1):87-95. Variable absorption noted. View Source

ACP-105 Research Applications

CNS Androgen Receptor Pharmacology

ACP-105 is the SARM of choice for experiments requiring AR activation in brain tissue due to its documented blood–brain barrier penetration (brain-to-plasma ratio ~2.9) [1]. Studies investigating androgen-mediated effects on cognition, anxiety-like behavior, neuroprotection following irradiation, or Alzheimer's disease pathology (e.g., amyloid-β modulation) have all employed ACP-105 in preclinical models [2]. No other nonsteroidal SARM has published CNS concentration data comparable to ACP-105, making it the only rational selection for central AR pharmacology research.

Partial Agonist AR Signaling

For studies where full AR activation (e.g., with testosterone or full-agonist SARMs like RAD-140) would confound interpretation due to maximal receptor stimulation, ACP-105's partial agonist profile provides a graded, submaximal response [3]. This is particularly relevant in models examining dose–response relationships, receptor desensitization, or tissue-selective anabolic effects where avoiding androgenic side effects (e.g., prostate stimulation) is desired.

Forensic Toxicology & Anti-Doping Reference

ACP-105 is increasingly detected in doping control samples and is explicitly prohibited by WADA [4]. The recent publication of a comprehensive in silico ADME profile (including six identified metabolites M1–M6 and CYP3A4-mediated metabolism) [5] provides forensic toxicologists with the analytical framework needed to identify ACP-105 exposure in biological matrices. Procurement of high-purity ACP-105 reference material is essential for method validation and for distinguishing this SARM from structurally related compounds.

CYP3A4 Drug–Drug Interaction Studies

ACP-105's primary metabolism by CYP3A4 (with additional contributions from CYP2C9, CYP2C19, and CYP2D6) makes it a valuable probe substrate for investigating CYP3A4-mediated drug interactions in preclinical models [5]. Researchers requiring a SARM with well-characterized metabolic liability for co-administration experiments with CYP inhibitors (e.g., ketoconazole) or inducers (e.g., rifampicin) should select ACP-105 over less thoroughly profiled SARMs.

Application

Selection Property

Validation Focus

Application: CNS-targeted AR pharmacology studies

Selection Property: Brain penetration evidence

Validation Focus: Blood-brain barrier penetration context

Application: Graded AR signaling & partial agonism research

Selection Property: Partial agonist profile

Validation Focus: Submaximal AR activation endpoints

Application: Forensic toxicology & anti-doping reference

Selection Property: Metabolite characterization

Validation Focus: Metabolite identification & CYP-mediated metabolism

Application: CYP3A4 probe substrate studies

Selection Property: CYP3A4 primary metabolism

Validation Focus: CYP interaction & co-administration studies

• [1] HolisticNootropics. ACP-105 substance profile. Brain penetration approximately three times plasma concentration. View Source
• [2] ChemicalBook. ACP-105: benefits, mechanism of action and dosage. Reversal of radiation-induced memory deficits; anxiety-like behavior reduction; amyloid-β modulation in 3xTg Alzheimer's model. View Source
• [3] Schlienger N, et al. Synthesis, structure-activity relationships, and characterization of novel nonsteroidal and selective androgen receptor modulators. J Med Chem. 2009;52(22):7186-91. Partial agonist activity relative to testosterone. View Source
• [4] Warchol K, et al. First multifaceted ADME profile of ACP-105. Arch Toxicol. 2025;99:5047-63. WADA prohibited classification; detection in doping control. View Source
• [5] Warchol K, et al. First multifaceted ADME profile of ACP-105. Arch Toxicol. 2025;99:5047-63. CYP3A4 primary metabolism; six metabolites (M1–M6) identified. View Source